Cas no 21209-05-2 (O-(2-{[(2S)-2-cyclohexylpentyl]amino}ethyl) hydrogen sulfurothioate)

O-(2-{[(2S)-2-cyclohexylpentyl]amino}ethyl) hydrogen sulfurothioate structure
21209-05-2 structure
Product name:O-(2-{[(2S)-2-cyclohexylpentyl]amino}ethyl) hydrogen sulfurothioate
CAS No:21209-05-2
MF:C13H27NO3S2
MW:309.488381624222
CID:1403365
PubChem ID:210281

O-(2-{[(2S)-2-cyclohexylpentyl]amino}ethyl) hydrogen sulfurothioate Chemical and Physical Properties

Names and Identifiers

    • O-(2-{[(2S)-2-cyclohexylpentyl]amino}ethyl) hydrogen sulfurothioate
    • DTXSID50943559
    • 2-((2-Cyclohexylpentyl)amino)ethanethiol hydrogen sulfate (ester)
    • Ethanethiol, 2-(2-cyclohexylpentyl)amino-, hydrogen sulfate (ester)
    • S-2-((2-Cyclohexylpentyl)amino)ethyl thiosulfate
    • 21209-05-2
    • BRN 2981481
    • O-{2-[(2-Cyclohexylpentyl)amino]ethyl} hydrogen sulfurothioate
    • Inchi: InChI=1S/C13H27NO3S2/c1-2-6-13(12-7-4-3-5-8-12)11-14-9-10-17-19(15,16)18/h12-14H,2-11H2,1H3,(H,15,16,18)/t13-/m1/s1
    • InChI Key: TYXDXWWCAXNOHZ-CYBMUJFWSA-N
    • SMILES: CCCC(CNCCOS(=O)(=S)O)C1CCCCC1

Computed Properties

  • Exact Mass: 309.14341
  • Monoisotopic Mass: 309.143235
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 99

Experimental Properties

  • Density: 1.162
  • Boiling Point: 437.8°C at 760 mmHg
  • Flash Point: 218.5°C
  • Refractive Index: 1.535
  • PSA: 58.56

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